Cas no 1805183-30-5 (3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetic acid)
3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetic acid
-
- Inchi: 1S/C9H7Cl2F2NO2/c10-3-7-5(11)1-4(9(12)13)6(14-7)2-8(15)16/h1,9H,2-3H2,(H,15,16)
- InChI Key: MEGRRDIFWDRKBO-UHFFFAOYSA-N
- SMILES: ClC1=C(CCl)N=C(CC(=O)O)C(C(F)F)=C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 256
- XLogP3: 2
- Topological Polar Surface Area: 50.2
3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029047842-1g |
3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetic acid |
1805183-30-5 | 97% | 1g |
$1,460.20 | 2022-04-01 |
3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetic acid Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetic acid
Introduction to 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805183-30-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry
3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetic acid, identified by the chemical identifier CAS No. 1805183-30-5, represents a structurally intriguing compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This compound, featuring a pyridine core appended with chloro, chloromethyl, and difluoromethyl substituents, as well as a carboxylic acid moiety at the 6-position, exhibits a unique combination of functional groups that make it a versatile scaffold for the development of novel bioactive molecules.
The pyridine scaffold is a cornerstone in medicinal chemistry, owing to its prevalence in numerous pharmacologically active agents. Pyridines serve as privileged structures due to their ability to engage with biological targets such as enzymes and receptors through hydrogen bonding, hydrophobic interactions, and π-stacking. The presence of multiple reactive sites on the 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetic acid molecule allows for diverse chemical modifications, enabling the synthesis of libraries of derivatives with tailored biological properties.
The chloro substituent at the 3-position of the pyridine ring introduces electrophilic centers that can participate in nucleophilic substitution reactions, facilitating further derivatization. This feature is particularly useful in constructing heterocyclic frameworks and exploring new chemical space. Additionally, the chloromethyl group at the 2-position serves as a versatile handle for introducing aliphatic chains or other functional groups through reactions such as nucleophilic addition or cross-coupling processes.
The difluoromethyl group at the 5-position is another key feature that enhances the pharmacological potential of this compound. Difluoromethylation is a powerful strategy in drug discovery, as it can improve metabolic stability, binding affinity, and overall bioavailability of small molecules. The electron-withdrawing nature of the difluoromethyl group also modulates the electronic properties of the pyridine ring, influencing its interactions with biological targets.
The carboxylic acid functionality at the 6-position provides an acidic proton, making this compound amenable to salt formation and enhancing its solubility in polar solvents. This feature is particularly useful in pharmaceutical applications where solubility and formulation are critical factors.
Recent advancements in synthetic methodologies have enabled more efficient access to derivatives of 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetic acid. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups at various positions on the pyridine ring. These strategies have led to the discovery of novel compounds with enhanced biological activity against a range of therapeutic targets.
In the context of drug discovery, 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetic acid has been explored as a precursor for kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The combination of electrophilic centers and electron-withdrawing groups on this scaffold allows for precise tuning of binding interactions with kinase active sites. Additionally, its structure has been leveraged in the design of compounds targeting other enzyme families such as proteases and phosphodiesterases.
The compound has also shown promise in fragment-based drug design (FBDD), where small molecular fragments are identified as leads for further optimization. The structural motifs present in 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetic acid make it an attractive candidate for generating hits against complex biological pathways involved in diseases such as cancer and neurodegeneration.
Another area where this compound has found utility is in materials science, particularly in the development of organic electronic materials. The presence of electron-withdrawing groups such as chloro and difluoromethyl enhances charge transport properties, making derivatives of this scaffold suitable for applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs).
Furthermore, computational studies have been instrumental in understanding the structural and electronic properties of 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetic acid derivatives. Molecular modeling techniques have been used to predict binding modes with biological targets and to guide synthetic efforts toward optimizing potency and selectivity. These studies have highlighted the importance of incorporating computational tools into drug discovery pipelines to accelerate the development of novel bioactive molecules.
In summary,3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805183-30-5) represents a multifaceted compound with significant potential across multiple domains of chemical biology and medicinal chemistry. Its unique structural features make it a valuable scaffold for designing novel therapeutic agents targeting various diseases, while also serving as a building block for advanced materials with electronic applications.
1805183-30-5 (3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)